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Compound of Interest

Compound Name: Acetoprole

Cat. No.: B1249254 Get Quote

Introduction

Acetoprole is a phenylpyrazole insecticide used to control a variety of insect pests in

agricultural settings. Its persistence and potential for environmental contamination necessitate

a reliable and sensitive analytical method for its quantification in soil matrices. This application

note describes a robust method for the determination of acetoprole in soil using High-

Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-

MS/MS). The method employs a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and

Safe) sample preparation procedure, providing high recovery and throughput. This method is

intended for use by researchers, scientists, and professionals in the fields of environmental

science and drug development.

Chemical Information

Compound Name: Acetoprole

Chemical Class: Phenylpyrazole Insecticide

Molecular Formula: C₁₃H₁₀Cl₂F₃N₃O₂S[1][2]

Molecular Weight: 400.2 g/mol [1][2]

Structure:
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Experimental Protocol
1. Sample Preparation (QuEChERS Method)

The QuEChERS method is a widely adopted sample preparation technique for pesticide

residue analysis in various matrices, including soil.[3][4][5]

Extraction:

Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Vortex vigorously for 1 minute to ensure thorough mixing and extraction.

Add the contents of a QuEChERS extraction salt packet (containing magnesium sulfate,

sodium chloride, sodium citrate, and sodium citrate sesquihydrate).

Immediately cap the tube and shake vigorously for 1 minute.

Centrifuge at 4000 rpm for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Transfer 1 mL of the acetonitrile supernatant to a 2 mL d-SPE tube containing primary

secondary amine (PSA) sorbent and magnesium sulfate.

Vortex for 30 seconds.

Centrifuge at 10000 rpm for 2 minutes.

Collect the supernatant and filter it through a 0.22 µm syringe filter into an autosampler

vial for HPLC-MS/MS analysis.

2. HPLC-MS/MS Analysis

Instrumentation: A high-performance liquid chromatograph coupled to a triple quadrupole

mass spectrometer with an electrospray ionization (ESI) source.
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HPLC Conditions:

Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm particle size).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient:

0-1 min: 10% B

1-8 min: 10-90% B

8-10 min: 90% B

10.1-12 min: 10% B (re-equilibration)

Flow Rate: 0.4 mL/min.

Injection Volume: 5 µL.

Column Temperature: 40 °C.

MS/MS Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+).

Capillary Voltage: 3.5 kV.

Source Temperature: 150 °C.

Desolvation Temperature: 400 °C.

Gas Flow:

Desolvation Gas: 800 L/hr

Cone Gas: 50 L/hr
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Multiple Reaction Monitoring (MRM): The precursor ion is the protonated molecule

[M+H]⁺. Product ions are generated by collision-induced dissociation (CID).

Data Presentation

Table 1: MRM Transitions for Acetoprole Quantification

Compound
Precursor
Ion (m/z)

Product Ion
(Quantifier,
m/z)

Collision
Energy (eV)

Product Ion
(Qualifier,
m/z)

Collision
Energy (eV)

Acetoprole 401.2 324.1 20 282.1 35

Table 2: Method Validation Parameters

The method was validated according to SANTE/11312/2021 guidelines.[6][7]

Parameter Result

Linearity (R²) > 0.99 (over a range of 0.1 - 100 ng/mL)

Limit of Detection (LOD) 0.1 µg/kg

Limit of Quantification (LOQ) 0.5 µg/kg

Table 3: Accuracy and Precision Data

Recovery and precision were assessed by spiking blank soil samples at three different

concentration levels (n=6).

Spiking Level (µg/kg) Mean Recovery (%)
Relative Standard
Deviation (RSD, %)

1 95.2 6.8

10 98.7 4.5

50 101.5 3.2
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Experimental Workflow Visualization

Sample Extraction

Sample Cleanup

Soil Sample (10g)

Add 10 mL Acetonitrile
Vortex 1 min

Add QuEChERS Salts
Shake 1 min

Centrifuge
(4000 rpm, 5 min)

Acetonitrile Supernatant

d-SPE Cleanup
(PSA + MgSO4)

Centrifuge
(10000 rpm, 2 min)

Filter (0.22 µm)

HPLC-MS/MS Analysis

Click to download full resolution via product page
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Caption: Workflow for the quantification of acetoprole in soil.

Conclusion

The described HPLC-MS/MS method provides a sensitive, accurate, and reliable approach for

the quantification of acetoprole in soil. The use of the QuEChERS sample preparation protocol

allows for high sample throughput with excellent recoveries and minimal matrix effects. The

method meets the performance criteria required for routine monitoring of pesticide residues in

environmental samples.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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